N-(5-(m-tolyl)-1,3,4-thiadiazol-2-yl)-2-(trifluoromethyl)benzamide

• IUPAC Name: N-[5-(3-methylphenyl)-1,3,4-thiadiazol-2-yl]-2-(trifluoromethyl)benzamide
• InChI: InChI=1S/C17H12F3N3OS/c1-10-5-4-6-11(9-10)15-22-23-16(25-15)21-14(24)12-7-2-3-8-13(12)17(18,19)20/h2-9H,1H3,(H,21,23,24)
• InChI Key: NAJYFHBLIKZVHG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=NN=C(S2)NC(=O)C3=CC=CC=C3C(F)(F)F
• Molecular Formula: C17H12F3N3OS
• Molecular Weight: 363.4 g/mol

Description

N-(5-(m-tolyl)-1,3,4-thiadiazol-2-yl)-2-(trifluoromethyl)benzamide, also known as TFB-TZ, is a novel compound that has garnered significant interest in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Subheading Microwave-Assisted Synthesis Methodology

The research by Saeed (2009) presented a cleaner, efficient, and faster method for the synthesis of N-(4-methyl-3-tolylthiazol-2(3H)-ylidene) substituted benzamides through microwave irradiation in a solvent-free medium. This method provided an improvement over traditional thermal heating techniques (Saeed, 2009).

Anticancer Evaluation and Docking Study

Subheading Biological Properties and Anticancer Activity

Tiwari et al. (2017) synthesized Schiff's bases containing a thiadiazole scaffold and benzamide groups. These compounds exhibited promising anticancer activity against several human cancer cell lines and possessed good oral drug-like behavior. The study also highlighted the computational study and molecular docking performed to understand the mechanism of action and predict the ADMET properties of these compounds (Tiwari et al., 2017).

Spectroscopic and Biological Study

Subheading Characterization and Antimicrobial Activity

Patel et al. (2015) conducted a study on the synthesis, spectroscopic, and biological activities of benzamide derivatives. The compounds were tested for antibacterial activities against gram-positive and gram-negative bacteria, as well as antifungal activities against various fungi. This study provided insights into the potential antimicrobial properties of these compounds (Patel et al., 2015).

Fluorescence Characteristics of Benzamide Derivatives

Subheading Photophysical Properties and Fluorescence

Zhang et al. (2017) synthesized N-(5-phenyl-1,3,4-thiadiazol-2-yl)benzamide derivatives and their corresponding BF2 complexes. They explored the photophysical properties, including the large Stokes shift, solid-state fluorescence, and aggregation-induced emission effect (AIEE). This research contributed valuable information on the fluorescence characteristics of these compounds (Zhang et al., 2017).